Clinical Efficacy & Safety Comparison (SERENA-2 Trial)

Author: Smolecule Technical Support Team. **Date**: February 2026

Compound Focus: **Camizestrant**

CAS No.: 2222844-89-3

Cat. No.: S1965369

Get Quote

The table below summarizes the key efficacy and safety outcomes from the SERENA-2 Phase II trial, which directly compared **camizestrant** to fulvestrant [1] [2] [3].

Parameter	Camizestrant 75 mg	Camizestrant 150 mg	Fulvestrant 500 mg
Median Progression-Free Survival (PFS)	7.2 months [1]	7.7 months [1]	3.7 months [1]
Hazard Ratio (HR) vs. Fulvestrant	0.59 (90% CI: 0.42-0.82) [1]	0.64 (90% CI: 0.46-0.89) [1]	—
P-value vs. Fulvestrant	p=0.017 [1]	p=0.0090 [1]	—
Objective Response Rate (ORR)	15.7% [3]	20.3% [3]	11.5% [3]
Clinical Benefit Rate (CBR) at 24 weeks	48.8% [3]	51.0% [3]	39.1% [3]

| **Most Common Treatment-Related Adverse Events (AEs)** | • Low-grade nausea/vomiting [4] • Photopsia (12.2%, all Grade 1) [3] • Asymptomatic bradycardia [4] | • Low-grade nausea/vomiting [4] • Photopsia

© 2026 Smolecule. All rights reserved.

(24.7%, all Grade 1) [3] • Asymptomatic bradycardia [4] | • Injection site pain [5] | | **Treatment-Related Serious AEs** | 8% of patients [1] | 10% of patients [1] | 5% of patients [1] |

Mechanism of Action & Preclinical Insights

Both drugs are SERDs, but key differences in their properties contribute to **camizestrant**'s enhanced efficacy profile.

- **Mechanistic Overview**: SERDs work by blocking the estrogen receptor (ER) and targeting it for degradation, thereby shutting down the ER-driven signaling pathway that fuels cancer cell growth [6] [2]. This is particularly important in tumors with **ESR1 mutations**, a common resistance mechanism to aromatase inhibitors, as these mutations lead to constitutive activation of the ER [2] [3].
- **Key Differentiating Properties**:
  - **Oral Bioavailability vs. Intramuscular Injection**: **Camizestrant** is orally bioavailable, offering significant patient convenience over fulvestrant, which requires painful intramuscular injections [2].
  - **Superior ER Degradation and Antagonism**: Preclinical studies show that **camizestrant** achieves more robust and complete degradation of the estrogen receptor compared to fulvestrant [6] [2]. It is a pure ER antagonist with no agonistic activity [6].
  - **Activity in Resistant Models**: **Camizestrant** has demonstrated potent antitumor activity in patient-derived xenograft (PDX) models that are resistant to fulvestrant, including those harboring **ESR1 mutations** [6].

The following diagram illustrates the core mechanism of action of SERDs and the key advantages of **camizestrant** in the context of endocrine resistance.

© 2026 Smolecule. All rights reserved.



Click to download full resolution via product page

Key Subgroup Analysis: Impact of ESR1 Mutations

A critical finding from SERENA-2 was the pronounced benefit of **camizestrant** in patients whose tumors had **ESR1 mutations** detected in circulating tumor DNA (ctDNA) at baseline [4] [7] [3].

- **PFS in ESR1-Mutant Subgroup**: In patients with **ESR1 mutations**, the median PFS was **6.3 months** with **camizestrant** 75 mg and **9.2 months** with the 150 mg dose, compared to only **2.2 months** with fulvestrant [3].

© 2026 Smolecule. All rights reserved.

- **Reduction in Mutant ESR1 Levels**: Treatment with **camizestrant** more effectively reduced the level of **ESR1 mutation** in ctDNA to undetectable or near-undetectable levels compared to fulvestrant, demonstrating its superior ability to suppress this key resistance driver [3].

Implications for Research & Drug Development

The data from SERENA-2 and subsequent trials have several important implications for scientists and drug developers.

- **Overcoming Endocrine Resistance**: The efficacy of **camizestrant**, especially in **ESR1-mutant** cancers, validates the strategy of developing more potent and bioavailable ER-targeting agents to overcome common resistance pathways [6] [2].
- **Potential of Early Intervention**: The design and results of the **SERENA-6 Phase III trial** highlight a paradigm shift. This trial used ctDNA monitoring to detect emergent **ESR1 mutations** in patients on 1st-line therapy *before* radiographic progression. It showed that switching these patients to **camizestrant** plus a CDK4/6 inhibitor significantly improved PFS compared to continuing with an aromatase inhibitor [8]. This supports the clinical value of using liquid biopsies to guide early therapy changes.
- **Backbone for Combination Therapies**: The strong efficacy of **camizestrant** as a monotherapy and its demonstrated activity in preclinical models when combined with CDK4/6 inhibitors or PI3K/AKT/mTOR pathway inhibitors suggest its potential as a superior backbone for combination regimens across various treatment lines [6] [5].

Conclusion

For researchers and drug development professionals, the data indicates that **camizestrant** represents a significant advance over fulvestrant. Its superior efficacy, oral administration, and potent activity against **ESR1-mutant** tumors position it as a strong candidate to become a new standard-of-care endocrine therapy backbone. The ongoing Phase III program (SERENA-4, SERENA-6) will further define its role in the treatment landscape of ER-positive breast cancer.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. , a next-generation oral SERD, Camizestrant in... versus fulvestrant [pubmed.ncbi.nlm.nih.gov]

2. Articles Camizestrant, a next-generation oral SERD, versus ... [sciencedirect.com]

3. SERENA-2 Trial: Camizestrant Improves Progression-Free ... [ascopost.com]

4. - SERENA : 2 in Advanced... | OncLive Camizestrant vs Fulvestrant [onclive.com]

5. Significantly Improved Progression-free Survival Camizestrant .... Vs [biospace.com]

6. The Next-Generation Oral Selective Estrogen Receptor ... [pmc.ncbi.nlm.nih.gov]

7. AstraZeneca demonstrated the significant findings from the... [delveinsight.com]

8. Camizestrant reduced the risk of disease progression or ... [astrazeneca-us.com]

To cite this document: Smolecule. [Clinical Efficacy & Safety Comparison (SERENA-2 Trial)]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1965369#camizestrant-versus-fulvestrant-serena-2-trial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved.

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

© 2026 Smolecule. All rights reserved.